Cas no 6230-93-9 (Phosphonothioic acid,P-phenyl-, O-ethyl ester)

• Product Name: Phosphonothioic acid,P-phenyl-, O-ethyl ester
• CAS No: 6230-93-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 504781
• Update Time: 2026-04-29

Phosphonothioic acid,P-phenyl-, O-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,P-phenyl-, O-ethyl ester
• L-4-Methoxyphe
• O-METHYL-L-TYROSINE
• 4-METHOXYPHENYLALANINE
• 4-METHOXY-PHE-OH
• ethyl phenylphosphinothioate
• ethyl phenylphosphonothioic acid
• H-4-METHOXY-PHE-OH
• H-P-METHOXY-PHE-OH
• O-Aethyl-hydrogen-phenylphosphonthioat
• O-ethyl phenylphosphonothioic acid
• O-ethylphenylthiophosphonic acid
• Phenyl-thiophosphonsaeure-O-monoaethylester
• P-METHOXY-L-PHENYLALANINE
• P-METHOXYPHENYLALANINE
• O-Ethyl hydrogen phenylphosphonothioate
• O-Ethyl hydrogen phenylphosphonothiolate
• O-Ethyl phenylphosphonothioate

• Inchi： InChI=1S/C8H11O2PS/c1-2-10-11(9,12)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,9,12)
• InChI Key： HBFNIDYFNYYMOB-UHFFFAOYSA-N
• SMILES： CCOP(=S)(C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 202.02200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 259-261 °C (dec.)(lit.)
• Boiling Point: 93-94 ºC
• Flash Point: 117.3±22.6 ºC,
• Refractive Index: 1.5643 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• PSA: 71.36000
• LogP: 2.30080

Phosphonothioic acid,P-phenyl-, O-ethyl ester Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphonothioates Phenyl ethylphosphonothioates